Cas no 365547-21-3 (2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene)

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene is a brominated derivative of cyclopentadithiophene, featuring 2-ethylhexyl side chains for enhanced solubility and processability. This compound serves as a key intermediate in the synthesis of conjugated polymers and small molecules for organic electronic applications, particularly in organic photovoltaics (OPVs) and field-effect transistors (OFETs). The dibromo substitution enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of extended π-conjugated systems. The 2-ethylhexyl groups improve film-forming properties while maintaining electronic performance. Its rigid fused-ring core contributes to high charge carrier mobility, making it valuable for designing high-performance semiconducting materials.
2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene structure
365547-21-3 structure
Product Name:2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
CAS No:365547-21-3
MF:C25H36Br2S2
MW:560.49134349823
MDL:MFCD16619302
CID:837785
PubChem ID:253660507
Update Time:2025-08-03

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
    • 2,6-Dibromo-4,4-Bis(2-Ethylhexyl)-4H-Cyclopenta[2,1-B:3,4-B']Dithiophene
    • 3,4-B’]DITHIOPHENE
    • C25H36Br2S2
    • NEQRAFHWWLGKEJ-UHFFFAOYSA-N
    • 4643AB
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b]dithiophene
    • AK123240
    • AX8247418
    • ST24038792
    • D4568
    • 547D213
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b
    • 5,5'-Dibromo-3,3'-[bis(2-ethylhexyl)methylene]-2,2'-bithiophene
    • 2,6-Dibromo-4,4-d
    • 2,6-Dibromo-4,4-di-(2-ethylhex
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b’]dithiophene
    • 4,10-DIBROMO-7,7-BIS(2-ETHYLHEXYL)-3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAENE
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b\\']dithiophene
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b
    • SCHEMBL11924883
    • AC-33739
    • DTXSID80738117
    • 4,10-dibromo-7,7-bis(2-ethylhexyl)-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
    • SB66729
    • CS-0167965
    • 4,10-dibromo-7,7-bis(2-ethylhexyl)-3,11-dithiatricyclo[6.3.0.0^{2,6]undeca-1(8),2(6),4,9-tetraene
    • 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']bisthiophene
    • 365547-21-3
    • MFCD16619302
    • 2,6-dibromo-4,4-bis(2-ethylhexyl)-4h-thieno[3',2':4,5]cyclopenta[1,2-b]thiophene
    • MDL: MFCD16619302
    • Inchi: 1S/C25H36Br2S2/c1-5-9-11-17(7-3)15-25(16-18(8-4)12-10-6-2)19-13-21(26)28-23(19)24-20(25)14-22(27)29-24/h13-14,17-18H,5-12,15-16H2,1-4H3
    • InChI Key: NEQRAFHWWLGKEJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC2=C(C3=C(C=C(S3)Br)C2(CC(CC)CCCC)CC(CC)CCCC)S1

Computed Properties

  • Exact Mass: 558.06300
  • Monoisotopic Mass: 558.06252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.5
  • XLogP3: 12.9

Experimental Properties

  • Color/Form: No data available
  • Density: 1.297
  • Melting Point: No data available
  • Boiling Point: 552.1±50.0 °C at 760 mmHg
  • Flash Point: 287.7±30.1 °C
  • PSA: 56.48000
  • LogP: 10.81410

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Pricemore >>

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2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Production Method

2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene Suppliers

Amadis Chemical Company Limited
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(CAS:365547-21-3)2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
Order Number:A874330
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):496.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:365547-21-3)2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene
Order Number:sfd16147
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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SunaTech Inc.
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(CAS:365547-21-3)2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b;3,4-b']dithiophene
Order Number:IN1010
Stock Status:in Stock
Quantity:5g
Purity:98%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com

Additional information on 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene

Exploring the Properties and Applications of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene (CAS No. 365547-21-3)

In the rapidly evolving field of organic electronics and advanced materials, 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene (CAS No. 365547-21-3) has emerged as a compound of significant interest. This cyclopentadithiophene derivative is widely recognized for its unique electronic properties, making it a valuable building block in the synthesis of organic semiconductors and conjugated polymers. Researchers and industry professionals are increasingly exploring its potential in applications such as organic photovoltaics (OPVs), organic light-emitting diodes (OLEDs), and field-effect transistors (FETs).

The molecular structure of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene features a cyclopentadithiophene core with bromine substituents at the 2 and 6 positions, along with 2-ethylhexyl side chains. These side chains enhance the solubility of the compound in organic solvents, which is crucial for solution-based processing techniques commonly used in organic electronic device fabrication. The presence of bromine atoms also makes this compound an excellent candidate for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the synthesis of more complex conjugated systems.

One of the most compelling aspects of this compound is its role in the development of next-generation solar cells. With the global push toward renewable energy and sustainable technologies, researchers are investigating how 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene can contribute to improving the efficiency and stability of organic photovoltaic devices. Its ability to form highly ordered thin films and its favorable charge transport properties make it an attractive material for bulk heterojunction solar cells.

Beyond photovoltaics, this compound is also being explored for use in flexible electronics. The demand for wearable technology and foldable displays has driven interest in materials that can maintain performance under mechanical stress. The 2-ethylhexyl side chains in 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene contribute to the flexibility of derived polymers, making them suitable for applications where traditional rigid semiconductors would fail.

The synthesis and characterization of 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene have been subjects of numerous studies. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent requirements for use in high-performance electronic devices.

From a commercial perspective, the market for organic electronic materials is projected to grow significantly in the coming years. Companies specializing in fine chemicals and advanced materials are increasingly offering 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene to meet the demand from academic and industrial researchers. Its CAS No. 365547-21-3 serves as a unique identifier, facilitating procurement and regulatory compliance.

In summary, 2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene represents a critical component in the toolkit of materials scientists working on organic electronics. Its unique combination of electronic properties, processability, and chemical versatility positions it as a key player in the development of sustainable energy solutions and next-generation electronic devices. As research continues to uncover new applications and optimize performance, this compound is likely to remain at the forefront of materials innovation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:365547-21-3)2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[1,2-b:5,4-b']dithiophene
A874330
Purity:99%
Quantity:5g
Price ($):496.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:365547-21-3)2,6-Dibromo-4,4-bis(2-ethylhexyl)-4H-cyclopenta[2,1-b:3,4-b']dithiophene
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Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email